Cas no 66148-78-5 (Temocillin)

• Product Name: Temocillin
• CAS No: 66148-78-5
• MF: C₁₆H₁₈N₂O₇S₂
• MW: 414.453321933746
• MDL: MFCD00865071
• CID: 58437
• PubChem ID: 171758
• Update Time: 2025-06-20

Temocillin Chemical and Physical Properties

Names and Identifiers

• Temocillin
• (2S,5R,6S)-6-[(3-Hydroxy-3-oxo-2-thiophen-3-ylpropanoyl)amino]-6-methoxy-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• N-((2S,5R,6S)-2-Carboxy-6-methoxy-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]hept-6-yl)-3-thiophenemalonamic acid
• (2S,5R,6S)-6-[(2-carboxy-2-thiophen-3-ylacetyl)amino]-6-methoxy-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• TEMOCILLIN SODIUM
• EINECS 266-184-1
• Temocillina
• Temocillina [INN-Spanish]
• Temocilline
• Temocilline [INN-French]
• Temocillinum
• Temocillinum [INN-Latin]
• CHEMBL1276310
• Temocillin (USAN)
• (2S,5R,6S)-6-(2-carboxy-2-(thiophen-3-yl)acetamido)-6-methoxy-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• 6beta-[carboxy(thiophen-3-yl)acetamido]-6-methoxy-2,2-dimethylpenam-3alpha-carboxylic acid
• CHEBI:51817
• D06064
• temocillin disodium
• TEMOCILLIN [WHO-DD]
• BRL-17421
• CS-0356857
• EN300-19766369
• (2S,5R,6S)-6-{[carboxy(3-thienyl)acetyl]amino}-6-methoxy-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• UNII-03QB156W6I
• 4-THIA-1-AZABICYCLO(3.2.0)HEPTANE-2-CARBOXYLIC ACID, 6-((CARBOXY-3-THIENYLACETYL)AMINO)-6-METHOXY-3,3-DIMETHYL-7-OXO-, (2S-(2.ALPHA.,5.ALPHA.,6.ALPHA.))-
• Temocillin [USAN:INN:BAN]
• N-((2S,5R,6S)-2-Carboxy-6-methoxy-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)hept-6-yl)-3-thiophenemalonamic acid
• DTXSID201009398
• 66148-78-5
• (2S,5R,6S)-6-{[carboxy(thiophen-3-yl)acetyl]amino}-6-methoxy-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• N-[(2S,5R,6S)-2-Carboxy-6-methoxy-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]hept-6-yl]-3-thiophenemalonamic acid
• (2S,5R,6S)-6-[2-carboxy-2-(thiophen-3-yl)acetamido]-6-methoxy-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• TEMOCILLIN [INN]
• BRL17421
• DB12343
• 03QB156W6I
• TEMOCILLIN [MI]
• BVCKFLJARNKCSS-DWPRYXJFSA-N
• GTPL10926
• 4-Thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid, 6-((carboxy-3-thienylacetyl)amino)-6-methoxy-3,3-dimethyl-7-oxo-, (2S-(2alpha,5alpha,6alpha))-
• A900942
• BRL 17421
• BRL 17421 FREE ACID
• BRL 17421 [as sodium]
• TEMOCILLIN [USAN]
• NS00100729
• SCHEMBL34084
• Negaban
• HY-145158
• Q3983108
• TEMOCILLIN [MART.]
• (2S,5R,6S)-6-[2-carboxy(thiophen-3-yl)acetamido]-6-methoxy-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• BRL-17421 FREE ACID
• DTXCID701436229
• (2S,5R,6S)-6-((2-carboxy-2-thiophen-3-ylacetyl)amino)-6-methoxy-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid
• (2S,5R,6S)-6-((carboxy(3-thienyl)acetyl)amino)-6-methoxy-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid
• (2S,5R,6S)-6-((carboxy(thiophen-3-yl)acetyl)amino)-6-methoxy-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid
• Temocilline (INN-French)
• BRL 17421 (AS SODIUM)
• Temocillinum (INN-Latin)
• DA-68036
• Temocillina (INN-Spanish)
• 6beta-(carboxy(thiophen-3-yl)acetamido)-6-methoxy-2,2-dimethylpenam-3alpha-carboxylic acid
• Negaban (TN)
• (2S,5R,6S)-6-(2-carboxy(thiophen-3-yl)acetamido)-6-methoxy-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylic acid
• TEMOCILLIN (MART.)
• temocillin, (2S-(2alpha,5alpha,6alpha))-isomer

• MDL： MFCD00865071
• Inchi： 1S/C16H18N2O7S2/c1-15(2)9(12(22)23)18-13(24)16(25-3,14(18)27-15)17-10(19)8(11(20)21)7-4-5-26-6-7/h4-6,8-9,14H,1-3H3,(H,17,19)(H,20,21)(H,22,23)/t8?,9-,14+,16-/m0/s1
• InChI Key： BVCKFLJARNKCSS-DWPRYXJFSA-N
• SMILES： S1C(C)(C)[C@H](C(=O)O)N2C([C@]([C@@H]12)(NC(C(C(=O)O)C1=CSC=C1)=O)OC)=O

Computed Properties

• Exact Mass: 414.05600
• Monoisotopic Mass: 414.055542
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.1
• Topological Polar Surface Area: 187

Experimental Properties

• Density: 1.6
• Boiling Point: 761.9 °C at 760 mmHg
• Flash Point: 761.9 °C at 760 mmHg
• Refractive Index: 1.675
• PSA: 186.78000
• LogP: 0.85090

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Temocillin

Professional Introduction to Temocillin (CAS No. 66148-78-5)

Temocillin, a semisynthetic penicillin derivative, is a critical compound in the field of modern antibiotics. With the chemical formula and CAS number CAS No. 66148-78-5, this molecule has garnered significant attention due to its unique structural properties and therapeutic applications. As a β-lactam antibiotic, Temocillin is designed to combat a range of Gram-negative bacteria, making it an invaluable tool in the fight against antibiotic-resistant infections.

The development of Temocillin was driven by the urgent need for antibiotics that could overcome the resistance mechanisms of existing drugs. Its molecular structure incorporates a 6α-methoxy group and a 7β-aminopenicillanic acid side chain, which enhance its stability and efficacy against certain bacterial strains. This innovative design allows Temocillin to remain active in environments where other β-lactams may fail, particularly against organisms producing extended-spectrum β-lactamases (ESBLs).

Recent research has highlighted the growing importance of Temocillin in clinical settings. Studies have demonstrated its effectiveness against multidrug-resistant (MDR) pathogens, such as *Escherichia coli* and *Klebsiella pneumoniae*, which pose a severe threat to global health. The ability of Temocillin to inhibit bacterial cell wall synthesis while maintaining resistance to degradation by many enzymes has made it a promising candidate for treating complicated infections.

In clinical trials, Temocillin has shown remarkable results in patients with urinary tract infections, bloodstream infections, and intra-abdominal infections caused by resistant bacteria. Its narrow spectrum of activity minimizes the risk of disrupting the normal microbiota, reducing the likelihood of secondary infections or antibiotic-associated diarrhea. Additionally, its short half-life allows for flexible dosing regimens, improving patient compliance and convenience.

The pharmacokinetic profile of Temocillin is another area of interest. It exhibits good penetration into tissues and fluids, ensuring therapeutic levels at the site of infection. However, its rapid metabolism necessitates careful dosing adjustments in patients with impaired renal function. Ongoing studies are exploring ways to optimize its pharmacokinetics through combination therapies or novel delivery systems.

Advances in molecular biology have provided new insights into how Temocillin interacts with bacterial targets. Research using crystallographic techniques has revealed detailed structures of the enzyme complexes formed between Temocillin and penicillin-binding proteins (PBPs). These findings have informed the design of next-generation antibiotics that could further improve upon the efficacy and spectrum of Temocillin.

The environmental impact of using Temocillin is also a topic of discussion. While its targeted action reduces unnecessary antibiotic use, concerns remain about the potential for resistance development in non-pathogenic bacteria. Efforts are underway to monitor resistance patterns and implement stewardship programs to ensure sustainable use. Regulatory agencies continue to evaluate new formulations and applications to maximize the benefits while minimizing risks.

Future directions in Temocillin research include exploring its potential in treating infections caused by emerging pathogens, such as carbapenem-resistant organisms (CROs). Additionally, nanotechnology-based delivery systems are being investigated to enhance bioavailability and reduce side effects. Collaborative efforts between academia and industry are crucial for translating these discoveries into practical clinical solutions.

In conclusion, Temocillin stands as a testament to the ingenuity of modern pharmaceutical science. Its unique properties make it an essential weapon in the arsenal against resistant bacteria, offering hope for patients suffering from difficult-to-treat infections. As research continues to uncover new applications and optimize its use, Temocillin will undoubtedly remain a cornerstone in antimicrobial therapy for years to come.